7-tridecan-7-yl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene

Specification

• Molecular Formula: C21H31NS2
• Molecular Weight: 361.6 g/mol
• IUPAC Name: 7-tridecan-7-yl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
• Standard InChI: InChI=1S/C21H31NS2/c1-3-5-7-9-11-17(12-10-8-6-4-2)22-18-13-15-23-20(18)21-19(22)14-16-24-21/h13-17H,3-12H2,1-2H3
• Standard InChI Key: WJUWUCXVQBXBSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(CCCCCC)N1C2=C(C3=C1C=CS3)SC=C2

Introduction

7-Tridecan-7-yl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene is a complex organic compound characterized by its intricate tricyclic structure, which includes sulfur and nitrogen atoms. This compound is of interest due to its potential applications in various fields, including chemistry and biology, primarily because of its unique electronic properties and structural complexity.

Synthesis Methods

The synthesis of 7-tridecan-7-yl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene involves multi-step organic reactions designed to construct its complex cyclic structure with precise control over stereochemistry. Common methodologies include advanced techniques such as chromatography for purification and spectroscopic methods (NMR, mass spectrometry) for structural confirmation.

Potential Applications

• Chemical Research: This compound serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

• Biological and Therapeutic Applications: Research into similar compounds suggests potential for therapeutic applications based on their ability to modulate biological pathways.

Chemical Reactions

The compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions, which are typical for heterocyclic compounds. Understanding these reactions requires knowledge of specific reaction mechanisms.

Comparison with Similar Compounds

Similar compounds, such as 7-tert-butyl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene, share structural similarities but differ in their substituents and potential applications.